5-Bromo-N-(3-pyridinylmethyl)-2-pyridinamine
Overview
Description
5-Bromo-N-(3-pyridinylmethyl)-2-pyridinamine, also known as 5-Br-PMA, is an organic compound that has been used in a variety of scientific and medical research applications. This compound is a derivative of the pyridinamine class of compounds and has been used as a tool in various biochemical and physiological studies due to its unique properties.
Scientific Research Applications
Synthesis of Novel Pyridine-Based Derivatives
The compound serves as a precursor in the synthesis of novel pyridine derivatives through palladium-catalyzed Suzuki cross-coupling reactions . These derivatives have potential applications in medicinal chemistry, as they can be tailored to interact with various biological targets.
Quantum Mechanical Investigations
Density Functional Theory (DFT) studies are conducted on the pyridine derivatives synthesized from 5-bromo-N-(pyridin-3-ylmethyl)pyridin-2-amine to understand their electronic properties . This information is crucial for predicting reactivity and designing compounds with desired electronic characteristics.
Chiral Dopants for Liquid Crystals
The molecular structure and electronic properties of the derivatives make them candidates for chiral dopants in liquid crystals . These materials are essential for the development of advanced display technologies and optical devices.
Anti-thrombolytic Activities
Some derivatives exhibit significant anti-thrombolytic activities, which could be beneficial in the development of treatments for blood clot-related disorders . The compound 4b, in particular, showed a high percentage lysis value against clot formation in human blood.
Biofilm Inhibition
The synthesized pyridine derivatives also show promise in inhibiting biofilm formation . This application is particularly relevant in the medical field, where biofilms can protect bacteria from antibiotics and contribute to persistent infections.
Haemolytic Activities
The haemolytic activity of these derivatives is another area of interest, as it relates to the compound’s interaction with red blood cells . Understanding this activity is important for assessing the safety profile of potential therapeutic agents.
properties
IUPAC Name |
5-bromo-N-(pyridin-3-ylmethyl)pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrN3/c12-10-3-4-11(15-8-10)14-7-9-2-1-5-13-6-9/h1-6,8H,7H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRFBGTZYELPBBC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNC2=NC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-(pyridin-3-ylmethyl)pyridin-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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